8,8-Dimethyl-2-oxaspiro[4.5]decane-1,3-dione

• CAS No.: 51111-15-0
• Molecular Formula: C11H16O3
• Molecular Weight: 196.24 g/mol
• IUPAC Name: 8,8-dimethyl-2-oxaspiro[4.5]decane-1,3-dione
• InChI: InChI=1S/C11H16O3/c1-10(2)3-5-11(6-4-10)7-8(12)14-9(11)13/h3-7H2,1-2H3
• InChI Key: PLKAGUQVVVRJDW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2(CC1)CC(=O)OC2=O)C

Description

8,8-Dimethyl-2-oxaspiro[45]decane-1,3-dione is a chemical compound with the molecular formula C11H16O3 It is a spiro compound, meaning it has a unique structure where two rings are connected through a single atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8,8-Dimethyl-2-oxaspiro[4.5]decane-1,3-dione typically involves the reaction of tetrahydropyran-4-carbonitrile with 1-bromo-2-fluoro compounds under specific conditions . The reaction conditions often include the use of solvents like dichloromethane and catalysts to facilitate the reaction.

Industrial Production Methods

Industrial production methods for this compound are not extensively documented, but they likely involve similar synthetic routes with optimizations for large-scale production. This may include the use of continuous flow reactors and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

8,8-Dimethyl-2-oxaspiro[4.5]decane-1,3-dione can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can convert this compound into different reduced forms.

Substitution: It can undergo substitution reactions where one or more atoms in the compound are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions can vary widely, including temperature, pressure, and solvent choice.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxygenated products, while reduction could produce various reduced forms of the compound.

Scientific Research Applications

8,8-Dimethyl-2-oxaspiro[4.5]decane-1,3-dione has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a model compound for studying spiro compounds.

Biology: Research is ongoing to explore its potential biological activities and interactions with biological molecules.

Medicine: There is interest in its potential therapeutic applications, although specific uses are still under investigation.

Industry: It may be used in the development of new materials and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 8,8-Dimethyl-2-oxaspiro[4.5]decane-1,3-dione involves its interaction with specific molecular targets and pathways. The exact molecular targets are still being studied, but it is believed to interact with enzymes and receptors in biological systems, leading to various biochemical effects.

Comparison with Similar Compounds

Similar Compounds

2-oxaspiro[4.5]decane-1,8-dione: This compound has a similar spiro structure but differs in the position of the oxygen atom.

8,8-dimethyl-1-oxaspiro[4.5]decan-2-yl methanamine hydrochloride: Another spiro compound with different functional groups.

Uniqueness

8,8-Dimethyl-2-oxaspiro[45]decane-1,3-dione is unique due to its specific structural configuration and the presence of two methyl groups at the 8th position